1H-Pyrazole-4-carboxamide, 5-cyano-N-methyl-1-(2-pyridinyl)-

• CAS RN: 98475-60-6
• Molecular Formula: C11H9N5O
• Molecular Weight: 227.22 g/mol
• IUPAC Name: 5-cyano-N-methyl-1-pyridin-2-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C11H9N5O/c1-13-11(17)8-7-15-16(9(8)6-12)10-4-2-3-5-14-10/h2-5,7H,1H3,(H,13,17)
• InChI Key: QDLFJUYXQQLAPW-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(N(N=C1)C2=CC=CC=N2)C#N

Description

1H-Pyrazole-4-carboxamide, 5-cyano-N-methyl-1-(2-pyridinyl)- is a useful research compound. Its molecular formula is C11H9N5O and its molecular weight is 227.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.5 g of 5-cyano-1-(2-pyridinyl)-1H-pyrazole-4-carboxylic acid, ethyl ester in 20 ml of DMF was added an excess of 40% aqueous monomethylamine so as not to precipitate out the pyrazole starting material. Approximately 24 hours later additional monomethylamine was added to the reaction mixture as well as additional DMF so as to keep these reactants in solution. The reaction mixture was heated and subsequently added to 150 ml of ice water. The precipitated solid was collected by filtration and recrystallized from methanol to afford 1.2 g of 5-cyano-1-(2-pyridinyl)-N-methyl-1H-pyrazole-4-carboxamide. MP=200°-202° C.